2-Amino-N-(2-hydroxyethyl)-3-methylsulfanylpropanamide;hydrochloride

• IUPAC Name: 2-amino-N-(2-hydroxyethyl)-3-methylsulfanylpropanamide;hydrochloride
• InChI: InChI=1S/C6H14N2O2S.ClH/c1-11-4-5(7)6(10)8-2-3-9;/h5,9H,2-4,7H2,1H3,(H,8,10);1H
• InChI Key: RNXFJEJZAUYRPV-UHFFFAOYSA-N
• Canonical SMILES: CSCC(C(=O)NCCO)N.Cl
• Molecular Formula: C6H15ClN2O2S
• Molecular Weight: 214.71 g/mol

Description

2-Amino-N-(2-hydroxyethyl)-3-methylsulfanylpropanamide hydrochloride, also known as Methionine Aminopeptidase 2 (MetAP2) inhibitor, is a chemical compound that has shown potential in various scientific research applications.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been utilized in the asymmetric synthesis of α-amino acids and α-N-hydroxyamino acids, highlighting its role in producing various amino acid derivatives through specific chemical treatments and reactions (Oppolzer, Tamura & Deerberg, 1992).
• In the realm of computational peptidology, it was considered for the calculation of molecular properties and structures of a group of antifungal tripeptides, demonstrating its utility in computational studies related to peptide chemistry and drug design (Flores-Holguín, Frau & Glossman-Mitnik, 2019).
• It was also involved in the synthesis of a series of 2-substituted 2-aminopropane-1,3-diols evaluated for their immunosuppressive effects, indicating its use in synthesizing compounds with potential therapeutic applications (Kiuchi et al., 2000).

Material Science and Polymer Research

• The compound played a role in the synthesis of polyesters and copolyesters with amino acid moieties in the main chain, underlining its significance in the development of new polymeric materials with specific structural features (Wang & Nakamura, 1994).
• It was used in the synthesis of a starch-g-tetrapolymer hydrogel for the removal of heavy metals and dyes, showcasing its application in creating materials for environmental remediation and purification processes (Mondal, Karmakar, Chattopadhyay & Singha, 2019).

Peptide and Drug Synthesis

• It has been involved in the synthesis of functionalized amino acid derivatives as new pharmacophores for designing anticancer agents, demonstrating its role in the development of novel therapeutic agents and drug discovery (Kumar et al., 2009).
• The compound was used in the preparation of cationic poly(N-isopropylacrylamide) copolymer latexes, emphasizing its utility in creating specialized polymer-based materials for various applications, including drug delivery systems (Meunier, Elaissari & Pichot, 1995).